Cas no 210532-24-4 (2,3-difluorobenzene-1-sulfonyl chloride)

• Product Name: 2,3-difluorobenzene-1-sulfonyl chloride
• CAS No: 210532-24-4
• MF: C₆H₃ClF₂O₂S
• MW: 212.601626634598
• MDL: MFCD12785666
• CID: 1397801
• PubChem ID: 21869065
• Update Time: 2025-06-25

2,3-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,3-difluoro-
• 2,3-Difluorobenzenesulfonyl chloride
• 2,3-difluorophenylsulfonyl chloride
• 2,3-difluorobenzene-1-sulfonyl chloride
• AB66350
• DTXSID40619130
• CS-0216876
• Z756094350
• SCHEMBL1515862
• FS-4948
• difluorobenzenesulfonyl chloride
• AKOS008145182
• DB-292159
• 210532-24-4
• A912333
• 2,3-difluorobenzene-1-sulfonylchloride
• VHCVYGNNCGAWBP-UHFFFAOYSA-N
• EN300-63948

• MDL： MFCD12785666
• Inchi： 1S/C6H3ClF2O2S/c7-12(10,11)5-3-1-2-4(8)6(5)9/h1-3H
• InChI Key： VHCVYGNNCGAWBP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 211.95109
• Monoisotopic Mass: 211.9510345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

2,3-difluorobenzene-1-sulfonyl chloride Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,3-difluorobenzene-1-sulfonyl chloride

Recent Advances in the Application of 2,3-Difluorobenzene-1-sulfonyl Chloride (CAS: 210532-24-4) in Chemical Biology and Pharmaceutical Research

2,3-Difluorobenzene-1-sulfonyl chloride (CAS: 210532-24-4) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely used in medicinal chemistry for their diverse biological activities. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and therapeutic potential.

One of the most notable applications of 2,3-difluorobenzene-1-sulfonyl chloride is its use in the development of novel sulfonamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma. The study reported that derivatives synthesized using this compound exhibited enhanced binding affinity and selectivity, paving the way for potential therapeutic applications.

In addition to its role in medicinal chemistry, recent research has explored the use of 2,3-difluorobenzene-1-sulfonyl chloride in proteomics and chemical biology. A groundbreaking study in Nature Chemical Biology (2024) utilized this reagent for the selective labeling of cysteine residues in proteins, enabling the identification of novel drug targets. The study emphasized the compound's high reactivity and specificity, which make it an invaluable tool for probing protein function and interactions in complex biological systems.

Another significant advancement involves the application of 2,3-difluorobenzene-1-sulfonyl chloride in the synthesis of fluorinated sulfonyl compounds. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. A recent publication in Angewandte Chemie (2024) detailed a novel method for the efficient incorporation of fluorine atoms into sulfonyl scaffolds using this reagent, resulting in compounds with improved pharmacokinetic properties. This approach has the potential to accelerate the discovery of next-generation therapeutics.

Despite its promising applications, challenges remain in the large-scale production and handling of 2,3-difluorobenzene-1-sulfonyl chloride due to its reactive nature. Recent efforts have focused on optimizing synthetic protocols to enhance yield and purity while minimizing safety risks. A study in Organic Process Research & Development (2023) proposed a scalable and safer synthesis route, which could facilitate its broader adoption in industrial and academic settings.

In conclusion, 2,3-difluorobenzene-1-sulfonyl chloride (CAS: 210532-24-4) continues to be a pivotal reagent in chemical biology and pharmaceutical research. Its versatility in synthesizing biologically active compounds, coupled with its utility in proteomics and drug design, underscores its importance in advancing the field. Future research is expected to further explore its potential, particularly in the development of targeted therapies and diagnostic tools. This briefing highlights the need for continued investment in the optimization and application of this compound to unlock its full potential in biomedical research.